Cas no 26171-04-0 (Pyrrolidine,1-ethyl-2-(nitromethylene)-)

• Product name: Pyrrolidine,1-ethyl-2-(nitromethylene)-
• CAS No: 26171-04-0
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 289478
• PubChem ID: 117744

Pyrrolidine,1-ethyl-2-(nitromethylene)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-ethyl-2-(nitromethylene)-
• (2Z)-1-ethyl-2-(nitromethylidene)pyrrolidine
• 1-Ethyl-2-(nitromethylene)pyrrolidine
• 1-ethyl-2-(nitromethylidene)pyrrolidine
• 1-ethyl-2-nitromethylenepyrrolidine
• 26171-04-0
• NS00050645
• SCHEMBL11665470
• (E)-1-ethyl-2-(nitromethylene)pyrrolidine
• MSXAUUYIGJZVTR-UHFFFAOYSA-N

• Inchi： InChI=1S/C7H12N2O2/c1-2-8-5-3-4-7(8)6-9(10)11/h6H,2-5H2,1H3/b7-6+
• InChI Key： MSXAUUYIGJZVTR-VOTSOKGWSA-N
• SMILES： CCN1CCC/C/1=C\[N+]([O-])=O

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 49.1Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 46.38